Cas no 1079991-69-7 (Methyl 4-fluoro-2-methyl-3-nitrobenzoate)

Methyl 4-fluoro-2-methyl-3-nitrobenzoate is a fluorinated aromatic ester with a nitro substituent, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features—a fluorine atom and a nitro group at adjacent positions—enhance reactivity in nucleophilic aromatic substitution and reduction reactions, making it valuable for constructing complex molecules. The methyl ester group offers stability while allowing further functionalization via hydrolysis or transesterification. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty chemicals due to its balanced electron-withdrawing effects and synthetic flexibility. High purity grades ensure consistent performance in demanding applications.

Methyl 4-fluoro-2-methyl-3-nitrobenzoate structure

1079991-69-7 structure

Product Name:Methyl 4-fluoro-2-methyl-3-nitrobenzoate

CAS No:1079991-69-7

MF:C₉H₈FNO₄

MW:213.162526130676

CID:2870506

PubChem ID:58575232

Update Time:2025-05-28

Methyl 4-fluoro-2-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-fluoro-2-methyl-3-nitrobenzoate
- D96217
- WWECTNRZJYIRLT-UHFFFAOYSA-N
- SCHEMBL543239
- DB-188017
- 1079991-69-7
- Methyl 4-fluoro-2-methyl-3-nitrobenzoate
- Inchi： 1S/C9H8FNO4/c1-5-6(9(12)15-2)3-4-7(10)8(5)11(13)14/h3-4H,1-2H3
- InChI Key： WWECTNRZJYIRLT-UHFFFAOYSA-N
- SMILES： FC1C=CC(C(=O)OC)=C(C)C=1[N+](=O)[O-]

Computed Properties

Exact Mass: 213.04373590g/mol
Monoisotopic Mass: 213.04373590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 72.1

Methyl 4-fluoro-2-methyl-3-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015012518-250mg	Methyl 4-fluoro-2-methyl-3-nitrobenzoate	1079991-69-7	97%	250mg	$470.40	2023-09-04
Alichem	A015012518-500mg	Methyl 4-fluoro-2-methyl-3-nitrobenzoate	1079991-69-7	97%	500mg	$831.30	2023-09-04
Alichem	A015012518-1g	Methyl 4-fluoro-2-methyl-3-nitrobenzoate	1079991-69-7	97%	1g	$1475.10	2023-09-04
Ambeed	A253402-250mg	Methyl 4-fluoro-2-methyl-3-nitrobenzoate	1079991-69-7	95%	250mg	$73.0	2024-04-26
Ambeed	A253402-1g	Methyl 4-fluoro-2-methyl-3-nitrobenzoate	1079991-69-7	95%	1g	$193.0	2024-04-26
Ambeed	A253402-5g	Methyl 4-fluoro-2-methyl-3-nitrobenzoate	1079991-69-7	95%	5g	$647.0	2024-04-26
Ambeed	A253402-25g	Methyl 4-fluoro-2-methyl-3-nitrobenzoate	1079991-69-7	95%	25g	$2341.0	2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBBU822-100mg	methyl 4-fluoro-2-methyl-3-nitrobenzoate	1079991-69-7	97%	100mg	￥1571.0	2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBBU822-250mg	methyl 4-fluoro-2-methyl-3-nitrobenzoate	1079991-69-7	97%	250mg	￥2613.0	2024-04-26
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBBU822-500mg	methyl 4-fluoro-2-methyl-3-nitrobenzoate	1079991-69-7	97%	500mg	￥4356.0	2024-04-26